Cas no 875554-08-8 (1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-(TRIPHENYLMETHYL)-, METHYL ESTER)

• Product Name: 1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-(TRIPHENYLMETHYL)-, METHYL ESTER
• CAS No: 875554-08-8
• MF: C₂₄H₂₀N₂O₂
• MW: 368.427805900574
• CID: 3233028
• PubChem ID: 22439919
• Update Time: 2025-04-21

1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-(TRIPHENYLMETHYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-(TRIPHENYLMETHYL)-, METHYL ESTER
• 1-triphenylmethyl-1H-pyrazole-4-carboxylic acid methyl ester
• KAGVWABJIWUQPA-UHFFFAOYSA-N
• 4-methoxycarbonyl-1-(trityl)pyrazole
• SCHEMBL5269393
• 875554-08-8
• DA-40981

• Inchi： 1S/C24H20N2O2/c1-28-23(27)19-17-25-26(18-19)24(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22/h2-18H,1H3
• InChI Key： KAGVWABJIWUQPA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 368.152477885Da
• Monoisotopic Mass: 368.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 44.1Ų